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Compound of Interest

Compound Name: 2,2'-Dichlorobenzophenone

Cat. No.: B1330681 Get Quote

Technical Guide: 2,2'-Dichlorobenzophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

2,2'-dichlorobenzophenone, along with generalized experimental protocols for its synthesis

and analysis, and a summary of its environmental fate.

Core Properties of 2,2'-Dichlorobenzophenone
2,2'-Dichlorobenzophenone is an organic compound and a derivative of benzophenone. The

quantitative data for this compound are summarized in the table below.

Property Value Source

Molecular Formula C₁₃H₈Cl₂O [1]

Molecular Weight 251.10 g/mol [1]

IUPAC Name bis(2-chlorophenyl)methanone [1]

CAS Number 5293-97-0 [1]
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Detailed experimental protocols specifically for the synthesis and analysis of 2,2'-
dichlorobenzophenone are not readily available in the public domain. However, based on

established methods for related dichlorobenzophenone isomers, the following general

procedures can be adapted.

Synthesis via Friedel-Crafts Acylation
A common method for the synthesis of dichlorobenzophenones is the Friedel-Crafts acylation.

This reaction typically involves the acylation of a chlorinated benzene derivative with a benzoyl

chloride in the presence of a Lewis acid catalyst.

General Protocol Outline:

Reactant Preparation: A solution of 2-chlorobenzoyl chloride in a suitable anhydrous solvent

(e.g., dichloromethane or nitrobenzene) is prepared in a reaction vessel equipped with a

stirrer and a reflux condenser.

Catalyst Addition: A Lewis acid catalyst, such as aluminum chloride (AlCl₃), is slowly added

to the cooled reactant solution.

Reaction: 2-chlorobenzene is added dropwise to the mixture. The reaction is then heated to

reflux and maintained for several hours.

Quenching: After the reaction is complete, the mixture is cooled and quenched by carefully

pouring it over crushed ice and hydrochloric acid.

Extraction and Purification: The organic layer is separated, washed with a sodium

bicarbonate solution and water, and then dried over anhydrous sodium sulfate. The solvent is

removed under reduced pressure, and the crude product is purified by recrystallization or

column chromatography.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile

organic compounds like 2,2'-dichlorobenzophenone.
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General Protocol Outline:

Sample Preparation: A sample containing 2,2'-dichlorobenzophenone is dissolved in a

suitable organic solvent, such as hexane or dichloromethane. An internal standard may be

added for quantitative analysis.

Injection: A small volume of the prepared sample is injected into the GC inlet, where it is

vaporized.

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)

through a capillary column (e.g., a DB-5ms or equivalent). The column temperature is

programmed to increase over time to separate the components of the mixture based on their

boiling points and interactions with the stationary phase.

Mass Spectrometry Detection: As the separated components elute from the GC column, they

enter the mass spectrometer. They are ionized (typically by electron impact), and the

resulting ions are separated based on their mass-to-charge ratio.

Data Analysis: The resulting mass spectrum provides a molecular fingerprint that can be

used to identify 2,2'-dichlorobenzophenone by comparing it to a spectral library. The

retention time from the chromatogram further aids in identification.

Environmental Fate: Photochemical Degradation
Dichlorobenzophenones are subject to photochemical degradation in the environment, a

process initiated by the absorption of ultraviolet (UV) radiation. This process is a key factor in

their environmental persistence.
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Caption: Logical workflow of the photochemical degradation of 2,2'-Dichlorobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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